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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838

Technical Guide: Physical Properties of 1-
Bromo-2-chloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-Bromo-
2-chloroethane, specifically its boiling point and density. The information is presented to be a
valuable resource for laboratory and research applications, with a focus on accurate data
presentation and experimental methodology.

Quantitative Data Summary

The physical properties of 1-Bromo-2-chloroethane have been determined and are
summarized in the table below for easy reference. These values represent a consensus from
multiple reliable sources.

Physical Property Value Conditions
- ] Standard atmospheric
Boiling Point 106-108 °C
pressure
Density 1.723-1.73 g/mL 25°C
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Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the standard experimental methodologies for measuring the boiling
point and density of liquid compounds such as 1-Bromo-2-chloroethane.

Determination of Boiling Point: Capillary Method

The capillary method is a common and reliable technique for determining the boiling point of a
small quantity of liquid.

Materials:

e Thiele tube or other suitable heating bath (e.g., oil bath)
o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small test tube

¢ 1-Bromo-2-chloroethane sample

e Heat source (e.g., Bunsen burner or heating mantle)

e Stand and clamps

Procedure:

o Sample Preparation: A small amount (a few drops) of 1-Bromo-2-chloroethane is placed
into the small test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the test
tube containing the sample.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then clamped and immersed in a Thiele tube
filled with a heating oil (e.g., mineral oil).
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e Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

e Observation: The heating is continued until a continuous and rapid stream of bubbles
emerges from the capillary tube. At this point, the heat source is removed.

» Boiling Point Determination: The liquid will begin to cool. The boiling point is the temperature
at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.
This is the temperature at which the vapor pressure of the sample equals the atmospheric
pressure.[1]

Determination of Density: Pychometer Method

A pycnometer is a specialized flask used for the precise measurement of the density of a liquid.
Materials:

o Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)

e Analytical balance (accurate to £0.001 g)

¢ 1-Bromo-2-chloroethane sample

« Distilled water (for calibration)

o Acetone (for cleaning and drying)

o Water bath (for temperature control)

Procedure:

o Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,
acetone) and dried completely.

o Mass of Empty Pycnometer: The mass of the clean, dry, and empty pycnometer is accurately
measured using an analytical balance.
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e Mass of Pycnometer with Water: The pycnometer is filled with distilled water and placed in a
constant temperature water bath until it reaches thermal equilibrium (e.g., 25 °C). The
stopper is inserted, and any excess water that emerges from the capillary is carefully wiped
away. The mass of the pycnometer filled with water is then measured.

o Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 1-
Bromo-2-chloroethane. The same procedure of thermal equilibration and mass
measurement is followed as with the water.

o Calculation: The density of 1-Bromo-2-chloroethane is calculated using the following
formula:

Density of sample = [(Mass of pycnometer with sample) - (Mass of empty pycnometer)] /
[(Mass of pycnometer with water) - (Mass of empty pycnometer)] * Density of water at the
experimental temperature

Visualized Workflows and Relationships

To further elucidate the experimental processes and the underlying principles governing the
physical properties of 1-Bromo-2-chloroethane, the following diagrams are provided.
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Caption: Experimental workflow for determining the boiling point of 1-Bromo-2-chloroethane
using the capillary method.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body-img
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Measure mass of
clean, dry pycnometer

:

2. Fill with distilled water,
equilibrate temperature,
and measure mass

l

3. Empty, dry, and fill
with 1-Bromo-2-chloroethane

4. Equilibrate temperature
and measure mass

5. Calculate density using
the recorded masses and
the known density of water

Density of
1-Bromo-2-chloroethane
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Molecular Structure Factors

1-Bromo-2-chloroethane
(C2H4BrCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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